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Compound of Interest

Compound Name: D-Arabinitol-5-13C

Cat. No.: B1157532

Get Quote

As a Senior Application Scientist, I frequently encounter laboratory bottlenecks caused by

ambiguity around the disposal of isotope-labeled compounds. D-Arabinitol-5-13C is a highly

valuable stable isotope-labeled sugar alcohol, predominantly utilized as a biomarker in

metabolic profiling and medical diagnostics ([1]).

The most critical operational distinction to make before handling this compound is the

difference between stable isotopes and radioisotopes. Because Carbon-13 (13C) contains six

protons and seven neutrons, it is a naturally occurring, stable isotope that makes up

approximately 1.1% of all carbon on Earth ([2]). D-Arabinitol-5-13C emits zero ionizing

radiation. Therefore, it requires no decay-in-storage protocols and is entirely exempt from the

stringent EPA and NRC regulations that govern low-level radioactive waste like Carbon-14

(14C) ([3]).

Its disposal is dictated solely by its chemical properties and the experimental matrices

(solvents, biological fluids) it is mixed with during your assays.

Physicochemical Data & Safety Profile
Understanding the physicochemical properties of D-Arabinitol-5-13C is essential for

determining its environmental mobility and appropriate containment strategy. The compound is
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not classified as hazardous by OSHA ([4]).

Table 1: Physicochemical and Safety Parameters

Parameter Specification
Operational Causality /
Impact on Disposal

Molecular Formula C4(13C)H12O5

Contains one 13C atom;

generates no radioactive

decay products.

Molecular Weight 153.15 g/mol

Slightly heavier than unlabeled

D-Arabinitol (152.15 g/mol )

([1]).

Physical State White crystalline powder

Prone to dust formation;

requires sealed disposal

containers ([5]).

Melting Point 97 °C – 105 °C

Thermally stable at room

temperature; no special

thermal shielding needed ([5]).

Solubility Highly soluble in water

Aqueous waste streams will

readily dissolve the compound

without precipitating ([6]).

OSHA Hazards None

Can be managed as standard

non-hazardous laboratory

waste ([4]).

Operational Disposal Plans & Methodologies
The disposal of D-Arabinitol-5-13C must be treated as a self-validating system: every step

must confirm the absence of secondary hazards. Since the pure compound is benign, the co-

solvents or biological matrices define the ultimate waste stream.

Workflow A: Disposal of Unused or Pure Solid D-Arabinitol-5-
13C
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Causality: While pure D-Arabinitol-5-13C poses no chemical hazard, good laboratory practices

(GLP) dictate that fine chemical powders should not be discarded in general municipal trash to

prevent nuisance dust and unknown powder alerts ([7]).

Containment: Using a dedicated anti-static scoop, transfer the unused powder into a

sealable, chemically compatible plastic or glass container. Work inside a fume hood if dust

generation is a concern.

Labeling: Label the container explicitly: "Non-Hazardous Chemical Waste: D-Arabinitol-5-
13C (Stable Isotope - NON-RADIOACTIVE)".

Transfer: Move the sealed container to your facility's designated non-hazardous chemical

waste accumulation area.

Final Disposal: Offer the surplus to a licensed chemical disposal company. It is typically

slated for industrial incineration or approved landfilling ([7]).

Workflow B: Disposal of Aqueous Solutions (Buffer/Water
Matrices)
Causality: D-Arabinitol is highly water-soluble, biodegradable, and non-toxic to aquatic life.

Hazard Assessment: Verify the aqueous solution contains NO heavy metals, toxic biocides

(e.g., sodium azide > 0.1%), or hazardous organic solvents.

pH Validation: Test the solution using pH indicator strips. Ensure the pH is between 5.5 and

9.0 (or strictly within your local Publicly Owned Treatment Works [POTW] guidelines).

Drain Disposal (If Authorized): If local institutional policies permit the sink disposal of non-

hazardous sugars, flush the solution down the drain accompanied by a 10-fold excess of

running water to prevent plumbing blockages.

Alternative Collection: If sink disposal is prohibited by your Environmental Health and Safety

(EHS) department, pour the solution into a carboy labeled "Non-Hazardous Aqueous Waste"

for contractor pickup.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1157532/docs?utm_src=pdf-body#standard-operating-procedure-handling-and-disposal-of-d-arabinitol-5-13c
https://www.cdhfinechemical.com/images/product/msds/130_1254573083_D(+)Arabitol-CASNO-488-82-4-MSDS.pdf
https://www.benchchem.com/product/b1157532/docs?utm_src=pdf-body#standard-operating-procedure-handling-and-disposal-of-d-arabinitol-5-13c
https://www.benchchem.com/product/b1157532/docs?utm_src=pdf-body#standard-operating-procedure-handling-and-disposal-of-d-arabinitol-5-13c
https://www.cdhfinechemical.com/images/product/msds/130_1254573083_D(+)Arabitol-CASNO-488-82-4-MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1157532?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow C: Disposal of Mixed Waste (Biological or Solvent
Matrices)
Causality: When used in metabolic tracing (e.g., in vivo breath tests, cell cultures) ([8]) or

extracted with organic solvents, the waste inherits the regulatory hazards of the matrix.

Biological Matrices: If the 13C-labeled sugar is mixed with blood, plasma, or live cell

cultures, treat the mixture with a 10% sodium hypochlorite (bleach) solution for 30 minutes,

or autoclave at 121°C for 30 minutes. Dispose of the deactivated liquid as biohazardous

waste.

Organic Solvents: If extracted using methanol, chloroform, or acetonitrile, collect the mixture

in a designated flammable or halogenated waste carboy. Label with all constituents (e.g.,

"Hazardous Waste: Methanol 90%, Water 10%, Trace D-Arabinitol-5-13C"). Never mix

halogenated and non-halogenated solvent waste.

Decision Matrix Visualization
To streamline laboratory operations and prevent compliance failures, follow this logical decision

tree for D-Arabinitol-5-13C waste classification.
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Workflow for the classification and disposal of D-Arabinitol-5-13C waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. chemimpex.com [chemimpex.com]

2. quora.com [quora.com]

3. epa.gov [epa.gov]

4. cdn.caymanchem.com [cdn.caymanchem.com]

5. sds.metasci.ca [sds.metasci.ca]

6. fishersci.com [fishersci.com]

7. cdhfinechemical.com [cdhfinechemical.com]

8. Development of minimally invasive 13C-glucose breath test to examine different
exogenous carbohydrate sources in patients with glycogen storage disease type Ia - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Standard Operating Procedure: Handling and Disposal
of D-Arabinitol-5-13C]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1157532/docs#standard-operating-procedure-
handling-and-disposal-of-d-arabinitol-5-13c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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